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Compound of Interest

Compound Name: 3-Bromo-2,2-dimethylbutane

Cat. No.: B1528390 Get Quote

An In-depth Technical Guide to 3-Bromo-2,2-
dimethylbutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 3-Bromo-2,2-dimethylbutane. The information is intended to

support research, development, and safety protocols involving this compound.

Chemical Identity and Physical Properties
3-Bromo-2,2-dimethylbutane, a halogenated alkane, is a valuable reagent in organic

synthesis. Its sterically hindered structure influences its reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of 3-Bromo-2,2-dimethylbutane
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Property Value Source

IUPAC Name 3-bromo-2,2-dimethylbutane [1]

Synonyms 2-Bromo-3,3-dimethylbutane [1]

CAS Number 26356-06-9 [1]

Molecular Formula C6H13Br [1]

Molecular Weight 165.07 g/mol [1]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility

Soluble in organic solvents

such as chloroform, DCM,

DMSO, and ethyl acetate.[2][3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Bromo-2,2-
dimethylbutane. While experimental spectra for this specific compound are not widely

available in public databases, predicted data and analysis of related compounds can provide

valuable insights.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different proton environments in the molecule. The presence of the bulky tert-butyl group

and the bromine atom will influence the chemical shifts.

¹³C NMR: The carbon NMR spectrum will reveal the number of unique carbon environments.

Due to the molecule's symmetry, fewer signals than the total number of carbon atoms may

be observed.

2.2. Infrared (IR) Spectroscopy
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The IR spectrum of 3-Bromo-2,2-dimethylbutane is anticipated to be dominated by C-H

stretching and bending vibrations characteristic of alkanes. The C-Br stretching vibration will

also be present, typically in the fingerprint region.

2.3. Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns

resulting from the loss of a bromine atom and alkyl fragments. The isotopic pattern of bromine

(approximately equal abundance of ⁷⁹Br and ⁸¹Br) will be a key feature in identifying bromine-

containing fragments.

Chemical Properties and Reactivity
3-Bromo-2,2-dimethylbutane exhibits reactivity typical of secondary alkyl halides, though

influenced by the steric hindrance of the adjacent tert-butyl group.

3.1. Nucleophilic Substitution

Due to steric hindrance, 3-Bromo-2,2-dimethylbutane is expected to undergo nucleophilic

substitution reactions, primarily through an SN1 mechanism, which involves the formation of a

secondary carbocation intermediate.

3.2. Elimination Reactions

When treated with a strong, non-nucleophilic base, 3-Bromo-2,2-dimethylbutane will undergo

elimination reactions to form alkenes.[4] The major product will depend on the reaction

conditions and the base used, following Zaitsev's or Hofmann's rule. For example, reaction with

sodium hydroxide can lead to the formation of 3-methyl-2-butene.[4]

Synthesis
A common laboratory synthesis of 3-Bromo-2,2-dimethylbutane involves the reaction of 3,3-

dimethylbutan-2-ol with hydrogen bromide.[5][6]

4.1. Experimental Protocol: Synthesis from 3,3-dimethylbutan-2-ol

Materials:
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3,3-dimethylbutan-2-ol

Concentrated hydrobromic acid (HBr)

Anhydrous calcium chloride or sodium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine 3,3-dimethylbutan-2-ol

and an excess of concentrated hydrobromic acid.

Heat the mixture under reflux for a specified period to ensure complete reaction. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to

neutralize any remaining acid), and brine.

Dry the organic layer over an anhydrous drying agent (e.g., calcium chloride or sodium

sulfate).

Filter to remove the drying agent.

Purify the crude product by distillation to obtain pure 3-Bromo-2,2-dimethylbutane.

Note: Specific reaction times, temperatures, and purification details may vary and should be

optimized based on experimental observations.

Safety and Handling
3-Bromo-2,2-dimethylbutane is classified as a flammable liquid and vapor. It is also known to

cause skin and serious eye irritation and may cause respiratory irritation.[1]

Table 2: GHS Hazard Information for 3-Bromo-2,2-dimethylbutane
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Hazard Statement GHS Code

Flammable liquid and vapor H226

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move person into fresh air and keep comfortable for breathing.

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.

Logical Relationships and Workflows
6.1. Synthesis and Subsequent Reaction Pathway
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The following diagram illustrates the synthesis of 3-Bromo-2,2-dimethylbutane and a

subsequent elimination reaction.

Synthesis and Reactivity of 3-Bromo-2,2-dimethylbutane

3,3-dimethylbutan-2-ol

3-Bromo-2,2-dimethylbutane

Nucleophilic Substitution

HBr

3-methyl-2-butene

Elimination

Base (e.g., NaOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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